2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide

• Molecular Formula: C21H22FN3O4
• Molecular Weight: 399.4 g/mol
• IUPAC Name: 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide
• InChI: InChI=1S/C21H22FN3O4/c1-3-13-27-15-11-9-14(10-12-15)19-20(25-29-24-19)23-21(26)17(4-2)28-18-8-6-5-7-16(18)22/h5-12,17H,3-4,13H2,1-2H3,(H,23,25,26)
• InChI Key: NTBFCDYURRBCDC-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=NON=C2NC(=O)C(CC)OC3=CC=CC=C3F

Description

The compound 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide is a synthetic small molecule featuring a butanamide backbone linked to a 1,2,5-oxadiazol-3-yl (furazan) ring substituted with a 4-propoxyphenyl group.

Preparation Methods

The synthesis of 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide typically involves multiple steps, starting from readily available starting materials. The synthetic route may include the following steps:

Formation of the fluorophenoxy intermediate: This step involves the reaction of 2-fluorophenol with an appropriate halogenated compound to form the fluorophenoxy intermediate.

Synthesis of the propoxyphenyl intermediate: This step involves the reaction of 4-propoxyphenylamine with an appropriate reagent to form the propoxyphenyl intermediate.

Formation of the oxadiazole ring: This step involves the cyclization of the propoxyphenyl intermediate with a suitable reagent to form the oxadiazole ring.

Coupling of intermediates: The final step involves the coupling of the fluorophenoxy intermediate with the oxadiazole intermediate under appropriate reaction conditions to form the target compound.

Industrial production methods for this compound may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to form reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the fluorophenoxy and propoxyphenyl groups, using reagents such as halogens or nucleophiles.

Hydrolysis: Hydrolysis reactions can be performed under acidic or basic conditions to break down the compound into its constituent parts.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

The compound 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide has garnered attention in various scientific fields due to its potential applications in medicinal chemistry, particularly in the development of therapeutic agents. This article explores its applications, supported by comprehensive data and insights from diverse sources.

Chemical Properties and Structure

The molecular structure of 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide includes a fluorinated phenoxy group and an oxadiazole moiety, which are known to influence biological activity through various mechanisms. The presence of these functional groups can enhance lipophilicity and receptor binding affinity, making this compound a candidate for further investigation in drug development.

Anticonvulsant Activity

Recent studies have synthesized compounds similar to 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide and assessed their anticonvulsant properties. For instance, a series of 2-substituted-5-[2-(2-fluorophenoxy)phenyl]-1,3,4-oxadiazoles demonstrated significant anticonvulsant activity in both PTZ and MES models. This suggests that compounds with similar structures may modulate benzodiazepine receptors or other pathways involved in seizure activity .

Potential as Anticancer Agents

The oxadiazole moiety has been linked with anticancer properties in various compounds. Research indicates that oxadiazoles can inhibit tumor growth by interfering with cell cycle progression and inducing apoptosis . The structural features of 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide may contribute to similar effects, warranting further exploration in cancer therapeutics.

Inhibition of Enzymatic Activity

Compounds containing oxadiazole groups have shown promise as inhibitors of metalloproteases and other enzymes involved in disease progression. The unique structure of 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide may provide a scaffold for developing selective enzyme inhibitors .

Case Study: Anticonvulsant Screening

In a study focusing on the anticonvulsant effects of oxadiazole derivatives, it was found that certain compounds exhibited significant activity at low concentrations. The screening involved evaluating the compounds against established models for seizure induction and assessing their efficacy through behavioral assays .

Case Study: Anticancer Activity

Another research effort investigated the cytotoxic effects of oxadiazole derivatives on various cancer cell lines. The findings revealed that specific substitutions on the oxadiazole ring enhanced the cytotoxicity against breast cancer cells, indicating that further modifications could lead to more potent anticancer agents .

Mechanism of Action

The mechanism of action of 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context and the compound’s structure.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogs

The following compounds share structural motifs with the target molecule, enabling comparative analysis:

2-(4-Fluorophenoxy)-N-(4-Phenyl-1,2,5-Oxadiazol-3-yl)Butanamide

• Molecular Formula : C₁₈H₁₆FN₃O₃
• Molecular Weight : 341.34 g/mol
• Key Differences: Fluorophenoxy substituent at the para position (vs. ortho in the target compound). Oxadiazole ring substituted with phenyl (vs. 4-propoxyphenyl).
• Implications: The para-fluorophenoxy group may enhance π-π stacking interactions compared to the ortho isomer, which introduces steric hindrance .

2-(4-Fluorophenoxy)-N-[4-(4-Propoxyphenyl)-1,2,5-Oxadiazol-3-yl]Acetamide

• Molecular Formula : C₁₉H₁₈FN₃O₄
• Molecular Weight : 371.37 g/mol
• Key Differences :
  • Acetamide backbone (2-carbon chain) vs. butanamide (4-carbon chain) in the target compound.
• Implications: The shorter acetamide chain reduces lipophilicity (clogP ~2.8 vs.

Comparative Physicochemical Properties

Property	Target Compound	2-(4-Fluorophenoxy)-N-(4-Phenyl-oxadiazol)Butanamide	2-(4-Fluorophenoxy)-N-[4-(4-Propoxyphenyl)-oxadiazol]Acetamide
Molecular Weight	377.39 (calculated)	341.34	371.37
Fluorophenoxy Position	2-fluoro (ortho)	4-fluoro (para)	4-fluoro (para)
Oxadiazole Substituent	4-(4-propoxyphenyl)	4-phenyl	4-(4-propoxyphenyl)
Amide Chain Length	Butanamide (4C)	Butanamide (4C)	Acetamide (2C)
Key Functional Groups	Propoxy ether, ortho-fluorine	Phenyl, para-fluorine	Propoxy ether, para-fluorine

Impact of Substituents on Bioactivity (Inferred)

• Ortho vs.
• Propoxyphenyl vs. Phenyl : The propoxy group introduces an ether oxygen, enhancing solubility in polar solvents compared to purely aromatic substituents .
• Butanamide vs. Acetamide : The longer chain in the target compound increases lipophilicity, which could improve blood-brain barrier penetration but reduce aqueous solubility .

Biological Activity

The compound 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide is a synthetic organic molecule that has garnered attention in medicinal chemistry for its potential biological activities. This article reviews the biological activity of this compound, drawing on various studies and findings to provide a comprehensive overview.

Chemical Structure and Properties

The chemical structure of 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide can be represented as follows:

• Molecular Formula: C₁₈H₁₈F₁N₃O₃
• Molecular Weight: 339.35 g/mol

This compound features a fluorinated phenoxy group and an oxadiazole moiety, which are often associated with diverse pharmacological profiles.

Antimicrobial Activity

Research indicates that compounds containing oxadiazole structures exhibit significant antimicrobial properties. For instance, studies on related oxadiazoles have shown promising antibacterial and antifungal activities:

• Antibacterial Studies: Compounds similar to 2-(2-fluorophenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide have been tested against various bacterial strains. In particular, derivatives of 1,3,4-oxadiazoles demonstrated considerable efficacy against Gram-positive bacteria .
• Antifungal Studies: The same classes of compounds have also been reported to show antifungal activity against common pathogens like Candida species .

Anticonvulsant Activity

Another area of interest is the anticonvulsant activity associated with oxadiazole derivatives. A study highlighted that certain oxadiazole compounds exhibit significant anticonvulsant effects in both PTZ (Pentylenetetrazol) and MES (Maximal Electroshock) models. The mechanisms appear to involve modulation of benzodiazepine receptors .

Enzymatic Activity

The compound's potential as an enzyme modulator has also been explored. It may interact with various metabolic pathways, particularly those involving aldo-keto reductases. These enzymes play crucial roles in the reduction of carbonyl compounds and are implicated in several metabolic disorders .

Study 1: Antimicrobial Efficacy

In a comparative study involving a series of oxadiazole derivatives, it was found that certain modifications to the phenyl rings significantly enhanced antimicrobial activity. For example, substituents such as propoxy groups increased the lipophilicity and thus the membrane permeability of the compounds, leading to improved efficacy against bacterial strains .

Study 2: Anticonvulsant Screening

A systematic screening of new oxadiazole derivatives revealed that specific substitutions on the oxadiazole ring were critical for enhancing anticonvulsant activity. The study utilized both in vitro and in vivo models to establish the pharmacological profiles of these compounds .

Study 3: Enzymatic Functionality

Research on the enzymatic activities associated with similar compounds indicated that they could catalyze reductions of various substrates relevant to metabolic pathways. This suggests potential therapeutic applications in conditions characterized by oxidative stress or metabolic dysregulation .

Data Summary Table

Activity Type	Compound Tested	Results
Antimicrobial	Oxadiazole derivatives	Significant antibacterial/fungal activity
Anticonvulsant	2-substituted-5-[2-(2-fluorophenoxy)phenyl]-1,3,4-oxadiazoles	Effective in PTZ and MES models
Enzymatic Activity	Aldo-keto reductase inhibitors	Catalyzed reduction of carbonyls